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molecular formula C12H8FNO3 B3267332 1-(4-Fluorophenoxy)-2-nitrobenzene CAS No. 4475-59-6

1-(4-Fluorophenoxy)-2-nitrobenzene

Cat. No. B3267332
CAS RN: 4475-59-6
M. Wt: 233.19 g/mol
InChI Key: LYUGUAHSQDRBNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07737285B2

Procedure details

To a stirred solution of 1-fluoro-4-nitrobenzene (10 mmol) in DMF (20 mL) at rt, solid potassium carbonate (30 mmol) was added followed by addition of 4-fluorophenol (10 mmol) to the reaction mixture and heating to 80° C. until the reaction was complete as indicated by TLC or HPLC. After cooling to rt, the reaction mixture was poured into EtOAc (100 mL), washed with H2O (2×50 mL) and brine (50 mL), and dried over sodium sulfate. The solvent was removed in vacuuo to afford the desired 4-fluorophenoxy-1-nitrobenzene. The crude product may be used for further transformation.
Name
1-fluoro-4-nitrobenzene
Quantity
10 mmol
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
30 mmol
Type
reactant
Reaction Step One
Name
DMF
Quantity
20 mL
Type
solvent
Reaction Step One
Name
4-fluorophenol
Quantity
10 mmol
Type
reactant
Reaction Step Two
Name
EtOAc
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
4-fluorophenoxy-1-nitrobenzene

Identifiers

REACTION_CXSMILES
F[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][CH:3]=1.C(=O)([O-])[O-].[K+].[K+].[F:17][C:18]1[CH:23]=[CH:22][C:21]([OH:24])=[CH:20][CH:19]=1.CCOC(C)=O>CN(C=O)C>[F:17][C:18]1[CH:23]=[CH:22][C:21]([O:24][C:6]2[CH:7]=[CH:2][CH:3]=[CH:4][C:5]=2[N+:8]([O-:10])=[O:9])=[CH:20][CH:19]=1 |f:1.2.3|

Inputs

Step One
Name
1-fluoro-4-nitrobenzene
Quantity
10 mmol
Type
reactant
Smiles
FC1=CC=C(C=C1)[N+](=O)[O-]
Name
potassium carbonate
Quantity
30 mmol
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
DMF
Quantity
20 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
4-fluorophenol
Quantity
10 mmol
Type
reactant
Smiles
FC1=CC=C(C=C1)O
Step Three
Name
EtOAc
Quantity
100 mL
Type
reactant
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling to rt
WASH
Type
WASH
Details
washed with H2O (2×50 mL) and brine (50 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
CUSTOM
Type
CUSTOM
Details
The solvent was removed in vacuuo

Outcomes

Product
Name
4-fluorophenoxy-1-nitrobenzene
Type
product
Smiles
FC1=CC=C(OC2=C(C=CC=C2)[N+](=O)[O-])C=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.